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Compound of Interest

Compound Name: 6-(Methylsulfonyl)quinoline

CAS No.: 89770-29-6

Cat. No.: B1268292

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the
Sulfonylquinoline Scaffold
The quinoline ring system is a cornerstone in medicinal chemistry, forming the structural basis

of numerous natural products and synthetic pharmaceuticals with a wide array of biological

activities.[1][2] Its fusion of a benzene and a pyridine ring creates a unique electronic and

structural environment, making it a privileged scaffold in drug discovery. When functionalized

with a methylsulfonyl group, the resulting molecule, 6-(Methylsulfonyl)quinoline, combines

the established pharmacological relevance of the quinoline core with the advantageous

properties of the sulfonyl moiety. Sulfonyl groups are known to enhance metabolic stability,

improve pharmacokinetic profiles, and can act as hydrogen bond acceptors, thereby

influencing a molecule's interaction with biological targets.[3] This guide provides a

comprehensive overview of 6-(Methylsulfonyl)quinoline, including its identifiers, synthesis,

potential applications, and safety considerations, to support its use in research and drug

development.
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Core Identifiers and Chemical Properties
A clear identification of a chemical compound is fundamental for its use in a research and

development setting. The following table summarizes the key identifiers and computed

physicochemical properties of 6-(Methylsulfonyl)quinoline.

Identifier Value Source

CAS Number 89770-29-6 ,

IUPAC Name 6-(methylsulfonyl)quinoline

Molecular Formula C₁₀H₉NO₂S

Molecular Weight 207.25 g/mol

Canonical SMILES CS(=O)(=O)c1cc2ncccc2cc1

InChI Key
AUXTUJFKCPIINH-

UHFFFAOYSA-N

Computed XLogP3 1.8

Computed Topological Polar

Surface Area
55.4 Å²

Computed Hydrogen Bond

Donor Count
0

Computed Hydrogen Bond

Acceptor Count
3

Note: Experimental physical properties such as melting point, boiling point, and solubility for 6-
(Methylsulfonyl)quinoline are not readily available in the cited literature. The properties listed

are computationally predicted.

Synthesis of 6-(Methylsulfonyl)quinoline
The synthesis of 6-(Methylsulfonyl)quinoline can be approached through various established

methods for quinoline ring formation, followed by functionalization, or by late-stage introduction
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of the methylsulfonyl group. A logical and commonly employed strategy involves the oxidation

of the corresponding thioether, 6-(methylthio)quinoline.

Conceptual Synthetic Workflow
The synthesis can be conceptualized as a two-stage process: first, the formation of the 6-

(methylthio)quinoline intermediate, and second, its oxidation to the final sulfone product.

Stage 1: Thioether Formation

Stage 2: Oxidation

Quinoline Precursor
(e.g., 6-aminoquinoline or 6-haloquinoline)

Introduction of Methylthio Group

6-(Methylthio)quinoline

Oxidation Reaction

6-(Methylsulfonyl)quinoline

Click to download full resolution via product page

Caption: A two-stage synthetic approach to 6-(methylsulfonyl)quinoline.
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Experimental Protocol: Oxidation of 6-
(Methylthio)quinoline
This protocol is adapted from a general method for the oxidation of aryl methyl thioethers to

their corresponding sulfones using Oxone®.[4]

Materials:

6-(Methylthio)quinoline (1 equivalent)

Oxone® (potassium peroxymonosulfate) (2.5 equivalents)

Tetrahydrofuran (THF)

Water

Chloroform

Sodium sulfate (anhydrous)

Hexane

Procedure:

Dissolve 6-(methylthio)quinoline in a mixture of tetrahydrofuran and water.

To this solution, add Oxone® portion-wise at room temperature.

Stir the reaction mixture vigorously at room temperature for 3-5 hours. Monitor the progress

of the reaction by thin-layer chromatography (TLC).

Upon completion, evaporate the tetrahydrofuran under reduced pressure.

Extract the aqueous residue with chloroform (3 x volume of the aqueous layer).

Combine the organic extracts and dry over anhydrous sodium sulfate.
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Filter the drying agent and evaporate the chloroform under reduced pressure to yield the

crude product.

Recrystallize the crude product from a chloroform/hexane solvent system to obtain pure 6-
(methylsulfonyl)quinoline.

Causality of Experimental Choices:

Oxone®: This is a versatile and relatively mild oxidizing agent that is effective for the

conversion of sulfides to sulfones. The use of 2.5 equivalents ensures the complete oxidation

of the thioether.

THF/Water Solvent System: This biphasic system allows for the dissolution of both the

organic substrate (6-(methylthio)quinoline) and the inorganic oxidizing agent (Oxone®),

facilitating the reaction.

Recrystallization: This purification technique is chosen to obtain a highly pure solid product,

which is crucial for subsequent applications in biological assays or as a building block in

further synthesis.

Applications in Drug Discovery and Chemical
Biology
While specific biological activities for 6-(Methylsulfonyl)quinoline are not extensively

documented in the public domain, the broader class of quinoline sulfonamides and

methylsulfonyl-substituted heterocycles are of significant interest in drug discovery.

Rationale for Use as a Pharmacophore
The methylsulfonyl group is a key pharmacophore in a number of clinically approved drugs and

investigational compounds. Its incorporation into a quinoline scaffold is a rational design

strategy for several reasons:

Enzyme Inhibition: The sulfonyl group can act as a hydrogen bond acceptor and participate

in other non-covalent interactions within an enzyme's active site. This has been exploited in

the design of inhibitors for various enzyme classes.
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Improved Physicochemical Properties: The introduction of a sulfonyl group can modulate a

molecule's solubility, lipophilicity, and metabolic stability, which are critical parameters for

drug-likeness.[3]

Scaffold for Further Derivatization: The quinoline ring offers multiple positions for further

chemical modification, allowing for the generation of a library of analogs for structure-activity

relationship (SAR) studies.

Potential as a COX-2 Inhibitor and Anticancer Agent
A study on a series of 4-(imidazolylmethyl)-2-(4-methylsulfonylphenyl)-quinoline derivatives

demonstrated potent and selective inhibition of the cyclooxygenase-2 (COX-2) enzyme.[5]

These compounds also exhibited cytotoxicity against human breast cancer cell lines.[5] The

methylsulfonylphenyl group was identified as a key pharmacophore for COX-2 inhibition. This

suggests that the methylsulfonylquinoline scaffold could be a valuable starting point for the

design of novel anti-inflammatory and anticancer agents.

Methylsulfonylquinoline Scaffold

Potential Biological Targets

Potential Therapeutic Applications

6-(Methylsulfonyl)quinoline

COX-2 Enzyme Other Kinases/Enzymes

Anti-inflammatory Agents Anticancer Agents
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Caption: Potential applications of the 6-(methylsulfonyl)quinoline scaffold.
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Safety and Handling
As with any chemical substance, proper safety precautions should be taken when handling 6-
(Methylsulfonyl)quinoline. While a specific safety data sheet (SDS) for this compound is not

widely available, information from related compounds can provide guidance.

General Precautions:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat.[6][7]

Ventilation: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

any dust or vapors.[6]

Avoid Contact: Avoid contact with skin and eyes. In case of contact, rinse immediately with

plenty of water.[7]

Ingestion: Do not ingest. If swallowed, seek immediate medical attention.[8]

Hazard Classification (based on related compounds):

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[6]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[6]

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[6]

Storage:

Store in a tightly sealed container in a cool, dry place.

Conclusion
6-(Methylsulfonyl)quinoline is a valuable chemical entity that combines the pharmacologically

significant quinoline nucleus with the beneficial properties of a methylsulfonyl group. While

detailed experimental data on its physical properties and specific biological activities are still

emerging, its rational design and the known activities of related compounds suggest its

potential as a versatile building block in the development of novel therapeutics, particularly in
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the areas of anti-inflammatory and anticancer drug discovery. This guide provides a

foundational understanding of its chemical identity, synthesis, and potential applications,

serving as a resource for researchers looking to explore the utility of this promising scaffold.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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